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Compound of Interest

Compound Name:
Methoxyfenozide tert-

Butylhydrazone

CAS No.: 1798387-73-1

Cat. No.: B583307 Get Quote

Executive Summary
This guide details the disposal protocols for Methoxyfenozide (CAS: 161050-58-4) and its tert-

butylhydrazone derivatives. While Methoxyfenozide is a diacylhydrazine insecticide known for

its stability, the "tert-butylhydrazone" nomenclature often implies a synthesis intermediate or a

specific research-grade derivative.

Immediate Action Required:

Segregate: Never mix hydrazine-based compounds with oxidizing agents (peroxides,

nitrates) or strong acids.

Contain: All waste must be collected in dedicated, chemically compatible containers (HDPE

or Glass).

Destruction: The only validated disposal method is High-Temperature Incineration with flue

gas scrubbing. Do not discharge to sewer systems.[1]

Part 1: Chemical Identity & Hazard Profiling
To dispose of a chemical safely, you must understand its failure modes. Methoxyfenozide is an

ecdysone agonist; it is designed to be persistent and biologically active at low concentrations.
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The "Hydrazine" Factor
While commercial Methoxyfenozide is relatively stable, the tert-butylhydrazone functionality

presents specific chemical risks that differ from standard organic waste:

Aquatic Toxicity (Primary Hazard): Methoxyfenozide is classified as Aquatic Chronic 2

(H411). It is toxic to aquatic invertebrates at extremely low concentrations. Leaching into

groundwater is a critical failure of disposal.

Nitrogenous Combustion: Upon uncontrolled burning, hydrazine derivatives release Nitrogen

Oxides (NOx), which are toxic. Controlled incineration is required to scrub these emissions.

Chemical Incompatibility: The hydrazine moiety acts as a reducing agent.[2] Contact with

strong oxidizers can result in exothermic reactions or the evolution of toxic gases.

Hazard Data Summary
Parameter Specification Critical Note

CAS Number 161050-58-4
Primary identifier for waste

manifests.

Signal Word WARNING

Hazard Statements H411, H312, H332
Toxic to aquatic life; Harmful in

contact with skin/inhalation.[3]

UN Number UN 3077
Environmentally Hazardous

Substance, Solid, N.O.S.

Flash Point > 100°C
Not classified as flammable,

but combustible.

Part 2: Disposal Decision Matrix (Workflow)
The following logic flow ensures that no material enters the wrong waste stream.
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Figure 1: Decision matrix for segregating Methoxyfenozide waste based on physical state and

solvent composition.

Part 3: Detailed Operational Protocols
Protocol A: Solid Waste (Powder, Filter Cakes, PPE)
Objective: Prevent dust generation and environmental leaching.

Primary Containment: Place solid waste into a clear Low-Density Polyethylene (LDPE) bag

(minimum 4 mil thickness).

Solvent Dampening (Optional): If the powder is extremely fine and poses an inhalation risk,

dampen slightly with mineral oil or water (only if compatible with downstream incineration) to

suppress dust.

Secondary Containment: Seal the primary bag and place it inside a secondary container—

typically a wide-mouth HDPE drum or a fiber drum with a poly liner.

Labeling: Affix a hazardous waste label immediately.

Text: "Hazardous Waste - Toxic to Aquatic Life."[3][4]

Constituents: "Methoxyfenozide tert-Butylhydrazone, [Solid Matrix]."

Protocol B: Liquid Waste (Solutions, Mother Liquors)
Objective: Prevent reaction with incompatible solvents and ensure complete combustion.

Segregation:

Do NOT mix with oxidizers (Nitric acid, Peroxides).

Do NOT mix with aqueous acidic waste streams, as this complicates incineration.

Container Selection: Use amber glass bottles or HDPE carboys. Ensure the cap has a PTFE

liner to prevent solvent swelling.

Headspace: Leave 10% headspace to allow for thermal expansion.
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pH Check: Ensure the solution is neutral (pH 6-8). If the synthesis involved strong

acids/bases, neutralize carefully before adding to the organic waste drum to prevent heat

generation in the drum.

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)
Regulatory bodies (EPA/RCRA) do not consider a container "empty" until it has been triple-

rinsed.

Rinse 1: Add solvent (methanol or ethanol is effective for Methoxyfenozide) to 10% of

container volume. Agitate vigorously. Pour rinsate into Liquid Waste Stream A/B.

Rinse 2: Repeat.

Rinse 3: Repeat.

Destruction: Deface the label. Puncture the container to prevent reuse. Dispose of the

plastic/glass as "Non-Hazardous Lab Trash" only if local regulations permit; otherwise,

dispose of as trace-contaminated hazardous waste.

Part 4: Emergency Spill Response
Scenario: A 500mL bottle of Methoxyfenozide solution shatters on the lab floor.

Evacuate & Ventilate: Clear the immediate area. Methoxyfenozide is not highly volatile, but

the solvent carrier likely is.

PPE Up: Don nitrile gloves (double layer recommended), lab coat, and safety goggles. If

dust is present, use an N95 or P100 respirator.

Containment:

Liquids: Use absorbent pads or vermiculite. Do not use sawdust (combustible). Create a

dike around the spill to prevent it from reaching floor drains.

Solids: Cover with a damp paper towel to prevent dust dispersion, then scoop up.
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Decontamination: Scrub the surface with a detergent solution. Collect all cleaning materials

into the Solid Waste drum.

Reporting: Report to your site's EHS officer. This is an environmental release hazard.[1][3][4]

Part 5: Regulatory Compliance & Transport
When handing this waste off to a licensed disposal vendor (e.g., Veolia, Clean Harbors), you

must provide accurate classification.

US EPA (RCRA) Classification
Methoxyfenozide is not a "Listed" waste (P-list or U-list) under 40 CFR 261.33. However, it is

regulated based on its characteristics:

Waste Code: If mixed with spent solvents, use the solvent code (e.g., F003, D001).

If Pure: It falls under "Non-RCRA Regulated Hazardous Waste" (unless state regulations

differ), but must still be incinerated due to aquatic toxicity.

DOT/IATA Shipping Description
For transport to the disposal facility:

UN Number: UN 3077[5]

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.

(Methoxyfenozide)[4][6][7][8][9][10]

Class: 9

Packing Group: III

Marine Pollutant: Yes[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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